tert-Butyl 3-[2-(4-bromophenyl)ethoxy]propanoate

• IUPAC Name: tert-butyl 3-[2-(4-bromophenyl)ethoxy]propanoate
• InChI: InChI=1S/C15H21BrO3/c1-15(2,3)19-14(17)9-11-18-10-8-12-4-6-13(16)7-5-12/h4-7H,8-11H2,1-3H3
• InChI Key: YNJSBUTXKMFOFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCOCCC1=CC=C(C=C1)Br
• Molecular Formula: C15H21BrO3
• Molecular Weight: 329.23 g/mol

Description

Tert-Butyl 3-[2-(4-bromophenyl)ethoxy]propanoate is a useful research compound. Its molecular formula is C15H21BrO3 and its molecular weight is 329.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(4-Bromophenyl)ethanol (5 g) was treated with benzyltrimethylammonium hydroxide (Triton B®) (0.3 mL) and the resultant mixture was stirred in vacuo for 30 minutes. The mixture was then cooled to 0° C. and treated with t-butyl acrylate (3.5 g). The reaction was warmed to room temperature and stirred for 5 hours. The mixture was filtered through aluminium oxide (15 g) eluting with ether (75 mL). The collected filtrate was concentrated and purified by flash chromatography eluting with ethylacetate:iso-hexane (1:8) to give the sub-titled compound (5.42 g) as an oil.